2-[4-[2-(Benzylamino)-2-oxoethyl]piperazin-1-yl]acetic acid

• IUPAC Name: 2-[4-[2-(benzylamino)-2-oxoethyl]piperazin-1-yl]acetic acid
• InChI: InChI=1S/C15H21N3O3/c19-14(16-10-13-4-2-1-3-5-13)11-17-6-8-18(9-7-17)12-15(20)21/h1-5H,6-12H2,(H,16,19)(H,20,21)
• InChI Key: URGAPWRRXRJGAV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)NCC2=CC=CC=C2)CC(=O)O
• Molecular Formula: C15H21N3O3
• Molecular Weight: 291.35 g/mol

Description

2-[4-[2-(Benzylamino)-2-oxoethyl]piperazin-1-yl]acetic acid, also known as BOPA, is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. BOPA is a piperazine derivative that has been synthesized through a multi-step process.

Scientific Research Applications

2-[4-[2-(Benzylamino)-2-oxoethyl]piperazin-1-yl]acetic acid has potential applications in scientific research due to its ability to inhibit the activity of the enzyme histone deacetylase (HDAC). HDACs are enzymes that are involved in the regulation of gene expression and have been implicated in the development of various diseases, including cancer. 2-[4-[2-(Benzylamino)-2-oxoethyl]piperazin-1-yl]acetic acid has been shown to inhibit the activity of HDACs and induce the differentiation of cancer cells, making it a potential candidate for cancer therapy.

Mechanism of Action

2-[4-[2-(Benzylamino)-2-oxoethyl]piperazin-1-yl]acetic acid inhibits the activity of HDACs by binding to the active site of the enzyme. This binding prevents the removal of acetyl groups from histone proteins, which are involved in the regulation of gene expression. The inhibition of HDAC activity by 2-[4-[2-(Benzylamino)-2-oxoethyl]piperazin-1-yl]acetic acid leads to the activation of genes involved in cell differentiation and apoptosis.
Biochemical and Physiological Effects
2-[4-[2-(Benzylamino)-2-oxoethyl]piperazin-1-yl]acetic acid has been shown to induce the differentiation of cancer cells, leading to a decrease in cell proliferation and an increase in cell death. 2-[4-[2-(Benzylamino)-2-oxoethyl]piperazin-1-yl]acetic acid has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, 2-[4-[2-(Benzylamino)-2-oxoethyl]piperazin-1-yl]acetic acid has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One advantage of 2-[4-[2-(Benzylamino)-2-oxoethyl]piperazin-1-yl]acetic acid as a research tool is its specificity for HDAC inhibition. 2-[4-[2-(Benzylamino)-2-oxoethyl]piperazin-1-yl]acetic acid has been shown to selectively inhibit the activity of HDACs, making it a useful tool for studying the role of HDACs in various biological processes. However, one limitation of 2-[4-[2-(Benzylamino)-2-oxoethyl]piperazin-1-yl]acetic acid is its low solubility in water, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research involving 2-[4-[2-(Benzylamino)-2-oxoethyl]piperazin-1-yl]acetic acid. One area of interest is the development of 2-[4-[2-(Benzylamino)-2-oxoethyl]piperazin-1-yl]acetic acid analogs with improved solubility and potency. Another area of interest is the use of 2-[4-[2-(Benzylamino)-2-oxoethyl]piperazin-1-yl]acetic acid in combination with other cancer therapies to enhance their efficacy. Additionally, further research is needed to elucidate the role of 2-[4-[2-(Benzylamino)-2-oxoethyl]piperazin-1-yl]acetic acid in various biological processes and its potential applications in treating other diseases.
Conclusion
In conclusion, 2-[4-[2-(Benzylamino)-2-oxoethyl]piperazin-1-yl]acetic acid is a synthetic compound that has potential applications in scientific research due to its ability to inhibit the activity of HDACs. 2-[4-[2-(Benzylamino)-2-oxoethyl]piperazin-1-yl]acetic acid has been shown to induce the differentiation of cancer cells, have anti-inflammatory effects, and neuroprotective effects. Despite its low solubility in water, 2-[4-[2-(Benzylamino)-2-oxoethyl]piperazin-1-yl]acetic acid is a useful tool for studying the role of HDACs in various biological processes. Future research involving 2-[4-[2-(Benzylamino)-2-oxoethyl]piperazin-1-yl]acetic acid includes the development of analogs with improved solubility and potency, the use of 2-[4-[2-(Benzylamino)-2-oxoethyl]piperazin-1-yl]acetic acid in combination with other cancer therapies, and further elucidation of its role in various biological processes.

Synthesis Methods

The synthesis of 2-[4-[2-(Benzylamino)-2-oxoethyl]piperazin-1-yl]acetic acid involves a multi-step process that begins with the reaction of benzylamine with ethyl chloroacetate to form N-benzyl glycinate ethyl ester. This intermediate is then reacted with piperazine to form N-benzyl glycinate piperazine. The final step involves the reaction of N-benzyl glycinate piperazine with acetic anhydride to form 2-[4-[2-(Benzylamino)-2-oxoethyl]piperazin-1-yl]acetic acid.